Cas no 61442-17-9 (3(2H)-Pyridazinone, 6-(dimethylamino)-2-(4-iodophenyl)-)

• Product Name: 3(2H)-Pyridazinone, 6-(dimethylamino)-2-(4-iodophenyl)-
• CAS No: 61442-17-9
• MF: C₁₂H₁₂IN₃O
• MW: 341.147654533386
• CID: 479270
• PubChem ID: 12284291
• Update Time: 2025-04-19

3(2H)-Pyridazinone, 6-(dimethylamino)-2-(4-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 6-(dimethylamino)-2-(4-iodophenyl)-
• 6-(dimethylamino)-2-(4-iodophenyl)pyridazin-3-one
• 61442-17-9
• 6-(Dimethylamino)-2-(4-iodophenyl)pyridazin-3(2H)-one
• DTXSID10484332

• Inchi： 1S/C12H12IN3O/c1-15(2)11-7-8-12(17)16(14-11)10-5-3-9(13)4-6-10/h3-8H,1-2H3
• InChI Key： IXMPCNZHAPUVBC-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)N1C(C=CC(=N1)N(C)C)=O

Computed Properties

• Exact Mass: 341.00216
• Monoisotopic Mass: 341.00251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.9Ų

Experimental Properties

• PSA: 35.91